Cas no 5758-12-3 (2-{[1-(3-ethoxyphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-N-naphthalen-2-ylacetamide)

2-{[1-(3-ethoxyphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-N-naphthalen-2-ylacetamide structure
5758-12-3 structure
Product Name:2-{[1-(3-ethoxyphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-N-naphthalen-2-ylacetamide
CAS No:5758-12-3
MF:C11H14N2
MW:174.242262363434
CID:947250
PubChem ID:9562635
Update Time:2025-04-19

2-{[1-(3-ethoxyphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-N-naphthalen-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-{[1-(3-ethoxyphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-N-naphthalen-2-ylacetamide
    • 1-indanone dimethylhydrazone; ACMC-20ityc; 1-(N,N-Dimethyl-hydrazono)-indan; CTK0D4190; (E)-2-(2,3-dihydro-1H-1-indenylidene)-1-hydrazinecarboximidamide; CHEMBL34399; indan-1-one N,N-dimethylhydrazone; SureCN11602270; Hydrazinecarboximidamide, 2-(2,3-dihydro-1H-inden-1-ylidene)-, (E)-; AC1LCY4Q; Indanon-(1)-dimethylhydrazon; 1-Indanon-amidinohydrazon;
    • 1H-Inden-1-one, 2,3-dihydro-, 2,2-dimethylhydrazone
    • Inchi: 1S/C11H14N2/c1-13(2)12-11-8-7-9-5-3-4-6-10(9)11/h3-6H,7-8H2,1-2H3/b12-11+
    • InChI Key: RBOFFUVVEYHNDH-VAWYXSNFSA-N
    • SMILES: N(=C1/C2C=CC=CC=2CC/1)\N(C)C

Computed Properties

  • Exact Mass: 434.13016
  • Monoisotopic Mass: 174.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.4
  • Topological Polar Surface Area: 15.6Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 771°C at 760 mmHg
  • Flash Point: 420.1°C
  • Refractive Index: 1.685
  • PSA: 75.71
  • LogP: 1.89850
  • pka: 3.65±0.20(Predicted)
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